Cas no 4701-93-3 ((2E)-N-hydroxybicyclo[4.1.0]heptan-2-imine)

• Product Name: (2E)-N-hydroxybicyclo[4.1.0]heptan-2-imine
• CAS No: 4701-93-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1517691
• PubChem ID: 9578370
• Update Time: 2025-04-21

(2E)-N-hydroxybicyclo[4.1.0]heptan-2-imine Chemical and Physical Properties

Names and Identifiers

• (2E)-N-hydroxybicyclo[4.1.0]heptan-2-imine
• (NE)-N-(5-bicyclo[4.1.0]heptanylidene)hydroxylamine
• 2-Norcaranone, oxime
• 4701-93-3
• Bicyclo(4.1.0)heptan-2-one oxime
• BRN 1933118
• Cyclohexanone, 2,3-methylene-, oxime

• Inchi： 1S/C7H11NO/c9-8-7-3-1-2-5-4-6(5)7/h5-6,9H,1-4H2/b8-7+
• InChI Key： BQZQFUAFWCZNSD-BQYQJAHWSA-N
• SMILES： O/N=C1\CCCC2CC2\1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.392
• Boiling Point: 236.789°C at 760 mmHg
• Flash Point: 131.771°C
• Refractive Index: 1.671
• PSA: 32.59